7-Ethyl-3-methyl-8-(morpholin-4-ylmethyl)purine-2,6-dione

• IUPAC Name: 7-ethyl-3-methyl-8-(morpholin-4-ylmethyl)purine-2,6-dione
• InChI: InChI=1S/C13H19N5O3/c1-3-18-9(8-17-4-6-21-7-5-17)14-11-10(18)12(19)15-13(20)16(11)2/h3-8H2,1-2H3,(H,15,19,20)
• InChI Key: RUPUWVBRKLDQGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC2=C1C(=O)NC(=O)N2C)CN3CCOCC3
• Molecular Formula: C13H19N5O3
• Molecular Weight: 293.32 g/mol

Description

7-Ethyl-3-methyl-8-(morpholin-4-ylmethyl)purine-2,6-dione , also known as xanthine , is a purine base found in various human body tissues and fluids. It plays a role in purine degradation and is a precursor for several stimulants, including caffeine, theophylline, and theobromine. Xanthine is created from guanine by guanine deaminase and from hypoxanthine by xanthine oxidoreductase. It is subsequently converted to uric acid by the action of the xanthine oxidase enzyme.

Mechanism of Action

As a xanthine derivative, it mainly acts to oppose the actions of adenosine in the central nervous system. It increases alertness and has mild stimulant effects.

Safety and Hazards

Xanthine derivatives, including this compound, can affect airways, increase heart rate, and cause cardiac arrhythmias at high concentrations. They may induce gastric acid and pepsin secretions in the gastrointestinal tract.